Cas no 6631-94-3 (2-Acetyl Phenothiazine)

• Product Name: 2-Acetyl Phenothiazine
• CAS No: 6631-94-3
• MF: C₁₄H₁₁NOS
• MW: 241.308242082596
• MDL: MFCD00005017
• CID: 46910
• PubChem ID: 81131
• Update Time: 2025-04-18

2-Acetyl Phenothiazine Chemical and Physical Properties

Names and Identifiers

• 1-(10H-Phenothiazin-2-yl)ethanone
• 2-Acetylphenothiazine
• methyl phenothiazin-2-yl ketone
• 2-Acetyl-phenothiazine
• ML 171
• 1-phenothiazin-2-yl-ethanone
• 2-Acetyl-10H-phenothiazine
• 2-acetyl-1-phenothiazine
• ML171
• MLS000047624
• JWGBOHJGWOPYCL-UHFFFAOYSA-N
• 3-Acetylphenothiazine
• SMR000033635
• NSC57951
• 2-acetyl phenothiazine
• MLS003166900
• cid_81131
• BIDD:GT0700
• BDBM42323
• Q27164209
• InChI=1/C14H11NOS/c1-9(16)10-6-7-14-12(8-10)15-11-4-2-3-5-13(11)17-14/h2-8,15H,1H
• 2-Acetylphenothiazine; methyl phenothiazin-2-yl ketone; LABOTEST-BB LT00012652; 2-Acetyl-phenothiazine
• AC-11153
• CS-0012526
• CHEBI:92473
• DTXSID20216525
• Z104478550
• CHEMBL407734
• Ketone, methyl phenothiazin-2-yl
• NS00036017
• UNII-8DEE7H3XAB
• 2-Acetylphenothiazine (ML171)
• SR-01000597201-3
• SCHEMBL342449
• 1-(10H-PHENOTHIAZIN-2-YL)-1-ETHANONE
• EINECS 229-626-4
• s5304
• HMS2301E19
• SR-01000597201-6
• FT-0610945
• NSC169669
• A867484
• HMS3869J13
• 2-Acetylphenothiazine, 95%
• EN300-20519
• BS-4506
• NSC 169669
• Ethanone, 1-(10H-phenothiazin-2-yl)-
• CCG-266883
• 6631-94-3
• NSC-57951
• SY050939
• MFCD00005017
• NSC-169669
• SR-01000597201-1
• 1-(10H-phenothiazin-2-yl)ethan-1-one
• 8DEE7H3XAB
• AKOS000119447
• 1-(10H-Phenothiazin-2-yl)ethanone #
• SR-01000597201
• AK-968/41128722
• AC-33136
• SR-01000597201-4
• NSC 57951
• HY-12805
• 2-Acetylphenothiazine;2-APT
• A2815
• STK301831
• GLXC-02711
• DB-020348
• 2-APT
• 2-Acetyl Phenothiazine

• MDL： MFCD00005017
• Inchi： 1S/C14H11NOS/c1-9(16)10-6-7-14-12(8-10)15-11-4-2-3-5-13(11)17-14/h2-8,15H,1H3
• InChI Key： JWGBOHJGWOPYCL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC2C=C(C(C)=O)C=CC1=2

Computed Properties

• Exact Mass: 241.05600
• Monoisotopic Mass: 241.056135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.8
• Topological Polar Surface Area: 54.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.249
• Melting Point: 190.0 to 194.0 deg-C
• Boiling Point: 455.7 °C at 760 mmHg
• Flash Point: 229.4 °C
• Refractive Index: 1.653
• PSA: 54.40000
• LogP: 4.23540
• Solubility: Not determined
• λmax: 244(MeOH)(lit.)

2-Acetyl Phenothiazine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H412
• Warning Statement： P273
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-52/53
• Safety Instruction： 60-61
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines